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Compound of Interest

Compound Name: Titanium(IV) methoxide

Cat. No.: B1366226 Get Quote

Disclaimer: The following technical guide provides comprehensive information on the chemical

substance associated with CAS number 992-92-7, which is Titanium(IV) methoxide. It has

come to our attention that the core requirements of the prompt, specifically those related to

drug development, signaling pathways, and biological assays, are not applicable to this

compound. Titanium(IV) methoxide is an organometallic compound primarily utilized in

materials science and catalysis, and there is no scientific literature supporting its application in

pharmacological or biological signaling research. Therefore, this guide focuses on the actual

chemical properties, synthesis, and applications of Titanium(IV) methoxide.

Chemical Identification and Properties
Titanium(IV) methoxide, also known as tetramethyl titanate, is a key precursor in the

synthesis of titanium-based materials.[1] Its fundamental chemical and physical properties are

summarized below.

Table 1: Chemical Identification of Titanium(IV) Methoxide
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Identifier Value

CAS Number 992-92-7[2]

Molecular Formula C₄H₁₂O₄Ti[3] or Ti(OCH₃)₄

Molecular Weight 172.00 g/mol [2]

IUPAC Name Titanium(IV) methoxide[4]

Synonyms
Methyl orthotitanate, Tetramethoxytitanium,

Tetramethyl orthotitanate

InChI Key ITNVWQNWHXEMNS-UHFFFAOYSA-N

SMILES CO--INVALID-LINK--(OC)OC

Table 2: Physical and Chemical Properties of Titanium(IV) Methoxide

Property Value

Appearance White solid[2]

Melting Point 200-210 °C (lit.)[1]

Boiling Point 243 °C at 52 mmHg[1]

Flash Point 14 °C (57.2 °F) - closed cup

Solubility
Slightly soluble in organic solvents; reacts with

water.[1]

Stability
Stable under normal conditions, but moisture

sensitive.[5]

Hazards

Flammable solid. Harmful if swallowed or in

contact with skin. Causes serious eye damage.

May cause respiratory irritation.[2]

Synthesis of Titanium(IV) Methoxide
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Titanium(IV) methoxide can be synthesized through several routes, most commonly involving

the reaction of a titanium halide with methanol or the transesterification of another titanium

alkoxide.

Experimental Protocol: Synthesis from Tetrabutyl
Titanate and Methanol
A common laboratory-scale synthesis involves the reaction of tetrabutyl titanate with methanol.

[6]

Materials:

Tetrabutyl titanate

Methanol (anhydrous)

Dry Argon or Nitrogen atmosphere

Procedure:

In a reaction vessel under a dry argon atmosphere, dissolve tetrabutyl titanate in anhydrous

methanol.

The reaction proceeds via transesterification, producing Titanium(IV) methoxide and

butanol as a byproduct.

The Titanium(IV) methoxide precipitates from the solution.

The precipitate is separated by centrifugation.

The solid product is washed with fresh anhydrous methanol to remove any unreacted

starting materials and byproducts.

The final product is dried under vacuum to yield pure Titanium(IV) methoxide.
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Synthesis of Titanium(IV) Methoxide
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Caption: Workflow for the synthesis of Titanium(IV) Methoxide.
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Applications in Materials Science
The primary application of Titanium(IV) methoxide is as a precursor for the synthesis of

titanium dioxide (TiO₂) materials.[1] This is often achieved through a sol-gel process.

Sol-Gel Synthesis of Titanium Dioxide
The sol-gel process involves the hydrolysis and condensation of the titanium alkoxide

precursor.

Hydrolysis: Ti(OCH₃)₄ + 4H₂O → Ti(OH)₄ + 4CH₃OH

Condensation: Ti(OH)₄ → TiO₂ + 2H₂O

This method allows for the creation of TiO₂ nanoparticles, thin films, and other nanostructures

with controlled properties.[7] These materials have applications in:

Photocatalysis: Degradation of pollutants and water splitting.

Biomedical Devices: As coatings for implants due to the biocompatibility of TiO₂.[8]

Drug Delivery: As a carrier for therapeutic agents.[8]

Sensors: In the fabrication of chemical and biological sensors.
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Sol-Gel Process for TiO₂ Synthesis
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Caption: Generalized workflow of the sol-gel synthesis of TiO₂.
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Toxicological Information
The toxicological properties of Titanium(IV) methoxide have not been extensively

investigated.[9] However, it is known to be a flammable solid and can cause skin and eye

irritation.[5] Upon contact with water, it hydrolyzes to form methanol, which is toxic and can

cause blindness if swallowed.[10] Therefore, appropriate safety precautions, including the use

of personal protective equipment, are necessary when handling this compound.

Conclusion
Titanium(IV) methoxide (CAS 992-92-7) is a valuable precursor in materials science,

particularly for the synthesis of titanium dioxide nanomaterials via the sol-gel process. Its utility

is rooted in its chemical reactivity, which allows for the controlled formation of inorganic

networks. While it does not have applications in drug development or biological signaling, the

materials derived from it have shown promise in biomedical applications such as drug delivery

and implant coatings. Further research into the synthesis and applications of its derivatives will

continue to be an active area of investigation in materials chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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